LXS196
LXS196
LXS196 is a potent and orally active protein kinase C (PKC) inhibitor under Phase I clinical trials for the treatment of uveal melanoma.
Brand Name:
Vulcanchem
CAS No.:
1874276-76-2
VCID:
VC0006886
InChI:
InChI=1S/C22H23F3N8O/c1-21(27)6-10-33(11-7-21)15-5-3-9-29-19(15)32-20(34)17-18(26)30-12-14(31-17)16-13(22(23,24)25)4-2-8-28-16/h2-5,8-9,12H,6-7,10-11,27H2,1H3,(H2,26,30)(H,29,32,34)
SMILES:
CC1(CCN(CC1)C2=C(N=CC=C2)NC(=O)C3=NC(=CN=C3N)C4=C(C=CC=N4)C(F)(F)F)N
Molecular Formula:
C₂₂H₂₃F₃N₈O
Molecular Weight:
472.47
LXS196
CAS No.: 1874276-76-2
Inhibitors
VCID: VC0006886
Molecular Formula: C₂₂H₂₃F₃N₈O
Molecular Weight: 472.47
| CAS No. | 1874276-76-2 |
|---|---|
| Product Name | LXS196 |
| Molecular Formula | C₂₂H₂₃F₃N₈O |
| Molecular Weight | 472.47 |
| IUPAC Name | 3-amino-N-[3-(4-amino-4-methylpiperidin-1-yl)pyridin-2-yl]-6-[3-(trifluoromethyl)pyridin-2-yl]pyrazine-2-carboxamide |
| Standard InChI | InChI=1S/C22H23F3N8O/c1-21(27)6-10-33(11-7-21)15-5-3-9-29-19(15)32-20(34)17-18(26)30-12-14(31-17)16-13(22(23,24)25)4-2-8-28-16/h2-5,8-9,12H,6-7,10-11,27H2,1H3,(H2,26,30)(H,29,32,34) |
| Standard InChIKey | XXJXHXJWQSCNPX-UHFFFAOYSA-N |
| SMILES | CC1(CCN(CC1)C2=C(N=CC=C2)NC(=O)C3=NC(=CN=C3N)C4=C(C=CC=N4)C(F)(F)F)N |
| Description | LXS196 is a potent and orally active protein kinase C (PKC) inhibitor under Phase I clinical trials for the treatment of uveal melanoma. |
| Reference | [1]. Protein Kinase C Inhibitor LXS196 |
| PubChem Compound | 118873253 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume